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For Researchers, Scientists, and Drug Development Professionals

Introduction to Athidathion (Methidathion)
Athidathion, more commonly known as Methidathion, is an organophosphate insecticide and

acaricide.[1] It has been utilized in agriculture to control a variety of chewing and sucking

insects and mites on crops such as fruits, vegetables, and cotton.[2] However, due to its

toxicological profile, its use has been banned in many regions, including the European Union

and the United States.[1] This guide provides an in-depth overview of the ecotoxicological

effects of Athidathion on non-target organisms, details the experimental protocols for its

assessment, and outlines its mechanism of action.
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Property Value Reference

IUPAC Name

S-[(5-Methoxy-2-oxo-1,3,4-

thiadiazol-3(2H)-yl)methyl]

O,O-dimethyl

phosphorodithioate

[1][3]

CAS Number 950-37-8

Chemical Formula C6H11N2O4PS3

Molar Mass 302.33 g/mol

Appearance
Colorless to white crystalline

solid

Water Solubility 240 mg/L at 20°C

Vapor Pressure 1.0 x 10-6 mm Hg at 20°C

Mechanism of Action: Acetylcholinesterase
Inhibition
Athidathion, like other organophosphate insecticides, exerts its toxic effects primarily through

the inhibition of the enzyme acetylcholinesterase (AChE). AChE is crucial for the proper

functioning of the nervous system in both insects and vertebrates. Its primary role is to

hydrolyze the neurotransmitter acetylcholine (ACh) at the synaptic cleft, terminating the nerve

signal.

The inhibition of AChE by Athidathion is an irreversible process involving the phosphorylation

of a serine residue at the active site of the enzyme. This covalent modification prevents ACh

from binding and being degraded. The resulting accumulation of ACh in the synapse leads to

continuous stimulation of cholinergic receptors, causing a state of hyper-excitation of the

nervous system. In insects, this leads to rapid paralysis and death. In non-target vertebrates,

this can manifest as a range of symptoms, from muscle tremors and convulsions to respiratory

failure and ultimately, death.
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Caption: Mechanism of acetylcholinesterase inhibition by Athidathion.
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Ecotoxicology of Athidathion on Non-Target
Organisms
Athidathion exhibits varying degrees of toxicity to a wide range of non-target organisms. This

section summarizes the available quantitative data on its effects on aquatic and terrestrial life.

Aquatic Organisms
Athidathion is classified as very highly toxic to aquatic organisms.

Toxicity to Fish

Species Endpoint Value (µg/L)
Exposure
Duration

Reference

Rainbow Trout

(Oncorhynchus

mykiss)

LC50 10 - 14 96 hours

Bluegill Sunfish

(Lepomis

macrochirus)

LC50 2 - 9 96 hours

Toxicity to Aquatic Invertebrates

Species Endpoint Value (µg/L)
Exposure
Duration

Reference

Daphnia magna

(Water Flea)
EC50 0.33 48 hours

Gammarus

fasciatus

(Amphipod)

LC50 0.2 96 hours

Pteronarcys

californica

(Stonefly)

LC50 1.1 96 hours
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Terrestrial Organisms
Toxicity to Birds

Athidathion is considered highly toxic to birds.

Species Endpoint Value (mg/kg bw) Reference

Mallard (Anas

platyrhynchos)
LD50 23 - 33

Canadian Goose

(Branta canadensis)
LD50 8.41

Ring-necked

Pheasant (Phasianus

colchicus)

LD50 33.2

Chukar (Alectoris

chukar)
LD50 225

Toxicity to Bees

Athidathion is classified as slightly toxic to bees.

Species Endpoint
Value (µ g/bee
)

Exposure
Route

Reference

Honeybee (Apis

mellifera)
LD50 0.24 Contact

Toxicity to Soil Organisms

Limited data is available on the toxicity of Athidathion to soil organisms. Organophosphates, in

general, can have variable effects on soil invertebrates. Studies on other organophosphates

have shown that they can impact soil microbial activity, including respiration and nitrogen

fixation.
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Species Endpoint
Value (mg/kg
soil)

Exposure
Duration

Reference

Earthworm

(Eisenia fetida)
LC50 >1000 14 days

Experimental Protocols for Ecotoxicological
Assessment
The assessment of the ecotoxicological effects of Athidathion follows standardized guidelines,

primarily those developed by the Organisation for Economic Co-operation and Development

(OECD) and the U.S. Environmental Protection Agency (EPA). These protocols ensure the

reliability and comparability of data.

Aquatic Toxicity Testing
Fish Acute Toxicity Test (based on OECD 203)

This test determines the median lethal concentration (LC50) of a substance to fish over a 96-

hour exposure period.

Test Organism: Commonly used species include Rainbow Trout (Oncorhynchus mykiss) or

Zebrafish (Danio rerio).

Test Conditions: Fish are exposed to a range of concentrations of the test substance in a

static, semi-static, or flow-through system. Water temperature, pH, and dissolved oxygen are

monitored.

Observations: Mortality and any sublethal effects (e.g., abnormal behavior, discoloration) are

recorded at 24, 48, 72, and 96 hours.

Endpoint: The LC50, the concentration estimated to cause mortality in 50% of the test fish, is

calculated.
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Caption: Workflow for Fish Acute Toxicity Test (OECD 203).

Daphnia sp. Acute Immobilisation Test (based on OECD 202)

This 48-hour test assesses the acute toxicity of a substance to daphnids, key aquatic

invertebrates.
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Test Organism:Daphnia magna or Daphnia pulex neonates (<24 hours old).

Test Conditions: Daphnids are exposed to a series of test concentrations in a static system.

Observations: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilisation is defined as the inability to swim within 15 seconds of gentle agitation.

Endpoint: The EC50, the concentration estimated to cause immobilisation in 50% of the

daphnids, is determined.

Daphnia magna Reproduction Test (based on OECD 211)

This chronic test evaluates the sublethal effects of a substance on the reproduction of Daphnia

magna over 21 days.

Test Organism: Young female Daphnia magna (<24 hours old).

Test Conditions: Individual daphnids are exposed to different concentrations in a semi-static

or flow-through system, with regular feeding.

Observations: The number of living offspring produced per parent animal is counted.

Parental mortality and other signs of toxicity are also recorded.

Endpoints: The No-Observed-Effect Concentration (NOEC) and the Lowest-Observed-Effect

Concentration (LOEC) for reproduction are determined. The ECx (e.g., EC10, EC20, EC50)

for reproductive output can also be calculated.

Terrestrial Toxicity Testing
Avian Dietary Toxicity Test (based on OECD 205)

This test determines the median lethal concentration (LC50) in the diet of young birds.

Test Organism: Typically quail (e.g., Bobwhite or Japanese quail) or Mallard ducks, 10-17

days old.

Test Conditions: Birds are fed a diet containing the test substance at various concentrations

for five days, followed by a three-day observation period on a normal diet.
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Observations: Mortality, signs of toxicity, body weight, and food consumption are recorded

daily.

Endpoint: The LC50, the dietary concentration estimated to cause 50% mortality, is

determined.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1665306?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Young Birds
(e.g., Quail, Duck)

Prepare Treated Diet
(Range of Concentrations)

5-Day Exposure to
Treated Diet

3-Day Observation on
Normal Diet

Daily Observations:
- Mortality

- Signs of Toxicity
- Body Weight

- Food Consumption

Statistical Analysis

Determine LC50

Click to download full resolution via product page

Caption: Workflow for Avian Dietary Toxicity Test (OECD 205).
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Earthworm Acute Toxicity Test (based on OECD 207)

This test assesses the acute toxicity of substances to earthworms in artificial soil.

Test Organism: Adult earthworms of the species Eisenia fetida or Eisenia andrei.

Test Conditions: Earthworms are exposed to a range of concentrations of the test substance

mixed into a standardized artificial soil. The test is conducted in the dark at a controlled

temperature for 14 days.

Observations: Mortality is assessed at 7 and 14 days. Sublethal effects like changes in

behavior and body weight are also noted.

Endpoint: The LC50 at 14 days is calculated.

Conclusion
Athidathion (Methidathion) is a potent organophosphate insecticide with significant

ecotoxicological effects on a broad spectrum of non-target organisms. Its high toxicity to

aquatic life and birds necessitates careful consideration of its environmental risks. The

standardized testing protocols outlined in this guide are essential for generating the data

required for robust ecological risk assessments. While the mechanism of acetylcholinesterase

inhibition is well-understood, further research into the sublethal and chronic effects of

Athidathion on various non-target species, particularly soil organisms, would provide a more

complete understanding of its environmental impact.

Need Custom Synthesis?
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To cite this document: BenchChem. [Ecotoxicology of Athidathion on Non-Target Organisms:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1665306#ecotoxicology-of-athidathion-on-non-target-
organisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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